Cas no 943925-83-5 (3-Isoxazolecarbonitrile, 5-(2,2-dimethylpropyl)-)

• Product Name: 3-Isoxazolecarbonitrile, 5-(2,2-dimethylpropyl)-
• CAS No: 943925-83-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 2124445
• Update Time: 2023-08-04

3-Isoxazolecarbonitrile, 5-(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-dimethyl-propyl)isoxazole-3-carbonitrile
• PNKZJORGRQBSQU-UHFFFAOYSA-N
• 3-Isoxazolecarbonitrile,5-(2,2-dimethylpropyl)-
• 3-Isoxazolecarbonitrile, 5-(2,2-dimethylpropyl)-
• 5-(2,2-Dimethyl-propyl)-isoxazole-3-carbonitrile

• Inchi： 1S/C9H12N2O/c1-9(2,3)5-8-4-7(6-10)11-12-8/h4H,5H2,1-3H3
• InChI Key： PNKZJORGRQBSQU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C#N)=N1)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 198
• Topological Polar Surface Area: 49.8